Epibrassinolide

Specification

• CAS No.: 78821-43-9
• Molecular Formula: C28H48O6
• Molecular Weight: 480.7 g/mol
• IUPAC Name: (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• Standard InChI: InChI=1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24-,25-,27-,28-/m1/s1
• Standard InChI Key: IXVMHGVQKLDRKH-QHBHMFGVSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2COC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)[C@H]([C@@H]([C@H](C)C(C)C)O)O
• Canonical SMILES: CC(C)C(C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
• Melting Point: 274 - 275 °C

Introduction

Chemical Identity and Structural Characteristics

24-Epibrassinolide is a polyhydroxysteroid that shares structural similarities with vertebrate steroid hormones. It features the chemical formula C28H48O6 and has a molecular weight of 480.68 g/mol. The compound was first identified as a growth-promoting substance in rape pollen in 1979 and has since been discovered in numerous plant organs. 24-Epibrassinolide has distinctive solubility properties, being readily soluble in organic solvents but demonstrating limited solubility in aqueous buffers. The compound is commercially available as a white powder primarily used in plant culture applications.

Table 1: Chemical Properties of 24-Epibrassinolide

Property	Value
CAS Number	78821-43-9
Molecular Formula	C28H48O6
Molecular Weight	480.68 g/mol
Physical Appearance	White powder
Solubility	Soluble in organic solvents, sparingly soluble in aqueous buffers

Biological Functions in Plant Systems

Growth and Development Regulation

The growth-regulating properties of 24-Epibrassinolide have been extensively documented across various plant species. Its ability to promote cell division and expansion contributes significantly to improved plant architecture and biomass accumulation. This makes it a valuable tool in agricultural applications where enhanced growth characteristics are desired.

Stress Response Mechanisms

One of the most significant roles of 24-Epibrassinolide is its involvement in mediating plant responses to environmental stressors. The compound has been characterized as having pronounced anti-stress effects that help mitigate the detrimental impacts of various abiotic stresses on plants. These protective functions have been observed across multiple stress conditions including high temperature, heavy metal exposure, and salt stress.

Under high-temperature conditions, exogenous application of 24-Epibrassinolide results in decreased malondialdehyde content and reduced electrolyte leakage percentage, while simultaneously improving antioxidant enzyme activity. These physiological responses help plants maintain cellular integrity and function despite thermal challenges. Additionally, 24-Epibrassinolide application has been shown to activate nitric oxide signaling pathways that further contribute to stress tolerance mechanisms.

Molecular Mechanisms of Action

Gene Expression Modulation

24-Epibrassinolide exerts its effects partly through the modulation of gene expression patterns. Studies examining high-temperature stress in fenugreek have revealed that 24-Epibrassinolide application significantly alters the expression of genes involved in sterol biosynthesis and metabolism. This transcriptional reprogramming appears central to the compound's ability to confer stress tolerance.

Table 2: Gene Expression Changes in Response to 24-Epibrassinolide Under High Temperature Stress

Gene	Expression Change with EBR Treatment	Function
Squalene Synthase (SQS)	Reduced under normal temperature, increased under high temperature	Involved in sterol biosynthesis
Squalene Epoxidase (SEP)	Increased 2.8-fold with 4 μM EBR at 24h under high temperature	Catalyzes squalene epoxidation
Cycloartenol Synthase (CAS)	Increased 5-fold and 11-fold at 6h and 24h with 4 μM EBR	Involved in sterol biosynthesis
Sterol Methyltransferase (SMT)	Increased 4-fold at 6h and up to 17-fold at 24h with 4 μM EBR	Methylation of sterols
Sterol Side Chain Reductase (SSR)	Increased 4-fold and 3.5-fold at 6h and 24h with 8 μM EBR	Reduction of sterol side chains

Antioxidant System Enhancement

A key mechanism through which 24-Epibrassinolide mitigates stress damage is by enhancing plants' antioxidant defense systems. Research has demonstrated that 24-Epibrassinolide treatment induces antioxidant enzyme activity as well as non-enzymatic antioxidants. This heightened antioxidant capacity helps neutralize reactive oxygen species that accumulate during stress conditions, preventing oxidative damage to cellular components.

Studies on watermelon under zinc stress have shown that 24-Epibrassinolide pre-treatment significantly enhances the activities of antioxidant enzymes, effectively reducing oxidative damage. Similar findings have been reported across multiple plant species and stress conditions, suggesting this is a conserved mechanism through which 24-Epibrassinolide confers stress tolerance.

Applications in Agriculture

Enhanced Nutrient Utilization

24-Epibrassinolide has been shown to improve plants' nutrient absorption and utilization capabilities, particularly under stress conditions. In apple seedlings exposed to salt stress, exogenous 24-Epibrassinolide application significantly improved nitrogen absorption and assimilation. This was evidenced by increased activities of nitrogen metabolism-related enzymes including nitrate reductase (NR), glutamine synthetase (GS), and glutamate synthase (GOGAT).

Table 3: Effects of 24-Epibrassinolide on Enzyme Activities in Salt-Stressed Apple Seedlings

Enzyme	Effect of EBR Treatment	Function
Nitrate Reductase (NR)	23.67% increase compared to salt stress alone	Catalyzes nitrate reduction
Glutamine Synthetase (GS)	88.90% increase compared to salt stress alone	Ammonia assimilation
Glutamate Synthase (GOGAT)	19.23% increase compared to salt stress alone	Glutamate synthesis
Rubisco	Decreased inhibition of activity under salt stress	Carbon fixation in photosynthesis

The ability to enhance nitrogen use efficiency and maintain photosynthetic capacity under stress conditions makes 24-Epibrassinolide an attractive candidate for sustainable agriculture applications, particularly in regions facing environmental challenges.

Research Findings Across Different Stress Conditions

High Temperature Stress

Research on fenugreek plants has provided valuable insights into 24-Epibrassinolide's protective effects against high-temperature stress. When subjected to high-temperature conditions (42°C), plants treated with 24-Epibrassinolide (8 μM) showed significantly improved physiological parameters compared to untreated plants. These improvements included reduced oxidative damage markers, enhanced antioxidant enzyme activities, and increased production of valuable secondary metabolites.

The expression of genes involved in the diosgenin biosynthesis pathway was significantly upregulated following 24-Epibrassinolide application under high-temperature stress. This transcriptional reprogramming resulted in a remarkable sixfold increase in diosgenin content after 6 hours of high-temperature stress when accompanied by 24-Epibrassinolide treatment.

Heavy Metal Stress

24-Epibrassinolide has demonstrated significant protective effects against heavy metal stress in various plant species. In watermelon plants exposed to zinc stress, 24-Epibrassinolide pre-treatment effectively alleviated zinc phytotoxicity through multiple mechanisms. The treatment induced lignin accumulation and enhanced the activity of key enzymes regulating lignin synthesis, including phenylalanine ammonia-lyase (PAL) and 4-coumaric ligase (4CL).

Beyond zinc stress, 24-Epibrassinolide has been shown to offer protection from environmental stress by increasing metabolism or facilitating the removal of toxic substances such as pesticides or other heavy metals. These properties make it a valuable tool for phytoremediation applications and for maintaining crop productivity in contaminated soils.

Salt Stress

Salt stress represents a major agricultural challenge affecting crop productivity worldwide. 24-Epibrassinolide has demonstrated remarkable effectiveness in mitigating salt stress effects across multiple plant species. In apple dwarf rootstock (M9T337) seedlings, exogenous 24-Epibrassinolide application (0.2 mg L⁻¹) significantly alleviated the inhibition of carbon and nitrogen assimilation induced by salt stress.

The protective effects of 24-Epibrassinolide against salt stress have been attributed to various mechanisms, including enhanced osmolyte accumulation, improved antioxidant defense systems, and maintained photosynthetic capacity. These findings suggest potential applications for 24-Epibrassinolide in improving crop productivity in saline agricultural regions.